3-methyl-1-(pyrrolidine-1-carbonyl)-1H-imidazol-3-ium iodide

• IUPAC Name: (3-methylimidazol-3-ium-1-yl)-pyrrolidin-1-ylmethanone;iodide
• InChI: InChI=1S/C9H14N3O.HI/c1-10-6-7-12(8-10)9(13)11-4-2-3-5-11;/h6-8H,2-5H2,1H3;1H/q+1;/p-1
• InChI Key: FNYAIQDLIIMWCJ-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CN(C=C1)C(=O)N2CCCC2.[I-]
• Molecular Formula: C9H14IN3O
• Molecular Weight: 307.13 g/mol

Description

3-methyl-1-(pyrrolidine-1-carbonyl)-1H-imidazol-3-ium iodide is a synthetic compound that has gained attention in scientific research due to its unique properties. This compound is also known as MPI or N-(3-carbamoyl-2,2,5-trimethyl-1-pyrrolidinyl)-3-methylimidazolium iodide. MPI is a white crystalline powder that is soluble in water and has a molecular weight of 359.2 g/mol. This compound has shown potential in various scientific fields, including medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

1. Catalyst in Organic Synthesis

3-methyl-1-(pyrrolidine-1-carbonyl)-1H-imidazol-3-ium iodide is involved in recyclable copper catalyst systems for C-N bond-forming cross-coupling reactions. Such catalysts are critical in the synthesis of aromatic, heterocyclic, and aliphatic amines, offering pathways for commercial exploitation due to their recyclable nature and efficiency under various reaction conditions (Kantam et al., 2013).

2. Optical Sensing and Medicinal Applications

Compounds like this compound, due to their heterocyclic nature (imidazole derivatives), are utilized as recognition units in optical sensors. Such compounds have significant biological and medicinal applications, and their ability to form coordination and hydrogen bonds makes them excellent candidates for sensing probes (Jindal & Kaur, 2021).

3. Impact on Food Toxicants

The compound is part of the study in the formation and fate of food toxicants like 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), where its role in the presence of carbohydrates and lipids is explored. This research is crucial for understanding the formation of potentially carcinogenic compounds in processed foods (Zamora & Hidalgo, 2015).

4. Drug Discovery

In drug discovery, the pyrrolidine scaffold, to which this compound is structurally related, is extensively used. It’s valued for exploring pharmacophore space, contributing to stereochemistry, and offering a three-dimensional coverage due to the non-planarity of the pyrrolidine ring, influencing the biological profile of drug candidates (Li Petri et al., 2021).